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Compound of Interest
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Compound Name:

Acid Hydrate
CAS No.: 1169703-04-1
Cat. No.: B1473776

Get Quote

\ J

Subject: 5-Amino-1-naphthol-3-sulfonic Acid (M-Acid) CAS Registry Number: 489-78-1
Document Type: Technical Reference Guide[1][2][3]

Molecular Architecture & Physicochemical Profile[2]

[3]
Structural Identity

M-acid (5-amino-1-naphthol-3-sulfonic acid) is a heterosubstituted naphthalene derivative
characterized by its trifunctional nature.[1][2][3] It possesses an electron-donating amino group
(-NHz), a phenolic hydroxyl group (-OH), and an electron-withdrawing sulfonic acid group (-
SOsH) arranged on a naphthalene scaffold.[1][2][3]

This specific substitution pattern (1, 3, 5) creates a unique electronic environment known as an
ambident nucleophile, where the molecule's reactivity can be toggled between the amine and
hydroxyl sites by manipulating the pH of the reaction medium.[3]
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Property Specification

IUPAC Name 5-amino-1-hydroxynaphthalene-3-sulfonic acid

M-Acid; 8-Amino-4-hydroxy-2-

Common Synonyms ) )
naphthalenesulfonic acid

Molecular Formula C10HoNO4S
Molecular Weight 239.25 g/mol
Appearance Grey to white crystalline powder

Solubilit Soluble in hot water; sparingly soluble in cold
olubili
y water; soluble in alkalis

Acid-Base Character Zwitterionic in neutral solution; Amphoteric

Electronic Distribution & Tautomerism

In aqueous solution, M-acid exists in equilibrium between its neutral and zwitterionic forms.[1]
[2][3] The sulfonic acid group is strongly acidic (

), ensuring it is deprotonated at physiological and industrial pH ranges.[1][2] The amine and
hydroxyl groups provide secondary ionization points that dictate coupling orientation.[3]

e Acidic Medium (pH < 4): The amino group is protonated (-NHs*), deactivating the ring
towards electrophilic attack at the ortho-position relative to the amine.[1][2][3]

o Alkaline Medium (pH > 9): The hydroxyl group deprotonates to the phenoxide (-O~), vastly
increasing electron density at the ortho- and para-positions relative to the oxygen.[1][2][3]

Synthetic Pathways & Process Chemistry[1][2][3][5]

The industrial synthesis of M-acid is a precision operation involving the selective partial
hydrolysis of naphthalene-polysulfonic acids.[1][2][3] The dominant route utilizes 1-
naphthylamine-5,7-disulfonic acid as the primary precursor.[1][2][3]

The Partial Alkali Fusion Protocol
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Unlike total fusion, which would convert all sulfonate groups to hydroxyls, the synthesis of M-
acid requires a controlled "baking" process to selectively hydrolyze the sulfonate group at the
5-position (relative to the amine at 1) while leaving the 3-position sulfonate intact.[1][2]

Step-by-Step Mechanism:

e Precursor Preparation: Sulfonation of 1-naphthylamine-5-sulfonic acid (Laurent’s Acid) yields
1-naphthylamine-5,7-disulfonic acid.[1][2][3]

o Caustic Fusion: The disulfonic acid is subjected to molten NaOH or concentrated NaOH
solution at elevated temperatures (170°C — 180°C).[1][3]

» Selective Displacement: The sulfonate group at the peri position (position 5 relative to the
amine) is sterically and electronically more susceptible to nucleophilic aromatic substitution (

) by the hydroxide ion.[3]

« Acidification: The resulting sodium salt is quenched in acid to precipitate the free M-acid.[1]

[2][3]

1-Naphthylamine-5-sulfonic Acid Alkali Fusion

(Laurent's Acid)

1 hthylamine-5,7-di ic Acid

(NaOH, 175°C, 16h) (5-amino-1-naphthol-3-sulfonic acid)

Click to download full resolution via product page

Figure 1: Synthetic route from Laurent's Acid to M-Acid via selective alkali fusion.[1][2][3][4]

Reactivity Matrix: Azo-Coupling Mechanics

The primary utility of M-acid in drug discovery and dye chemistry (e.g., Direct Blue dyes) lies in
its ability to serve as a coupling component.[1][2][3] Its dual-nucleophilic character allows for
regioselective coupling.[1][2][3]

pH-Dependent Regioselectivity

The "Ambident Rule" for aminonaphthols dictates the site of electrophilic attack by diazonium

salts (
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)-[11[2][3]

o Pathway A (Alkaline Coupling):

o

Condition: pH 8-10 (Carbonate buffer).

[¢]

Active Species: Phenoxide ion.[1][3][5]

[¢]

Mechanism: The oxy-anion strongly activates the ring.[1][2][3]

[e]

Site of Attack:Ortho to the hydroxyl group (Position 2).

o

Result: o-Hydroxyazo dyes.[1][2]
o Pathway B (Acidic Coupling):
o Condition: pH 4-5 (Acetate buffer).
o Active Species: Free amine (non-protonated fraction).[1]
o Mechanism: The hydroxyl is not ionized; the amine directs.[3]

o Site of Attack:Ortho to the amino group (Position 6, or 4 if 6 is blocked, though 6 is
preferred due to steric relief).[1][3]

o Result: o-Aminoazo dyes.[1][2][3]

Critical Note: M-acid rarely forms bis-azo derivatives (coupling at both sites simultaneously)
due to the deactivating effect introduced after the first azo group is attached.[1][2][3]
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Figure 2: Regioselective coupling logic controlled by reaction pH.

Analytical Characterization Protocols

To validate the identity and purity of M-acid, the following multi-modal analysis is
recommended.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).[1][3]
o Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (Gradient elution).[1][3]

o Rationale: The acidic buffer suppresses the ionization of the sulfonic group, improving
peak shape and retention.

o Detection: UV-Vis Diode Array at 254 nm (aromatic backbone) and 360 nm (naphthalene
conjugation).[1][2][3]

Purification Protocol (Recrystallization)

If technical grade M-acid (>85%) requires purification for pharmaceutical use:
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 Dissolution: Dissolve 10g crude M-acid in 100mL boiling water containing 5g sodium
carbonate (converts to soluble sodium salt).

o Filtration: Filter hot to remove insoluble mechanical impurities.[1][3]
 Acidification: Slowly add concentrated HCI to the hot filtrate until pH < 2.

o Crystallization: Cool slowly to 4°C. The zwitterionic acid form will precipitate as grey/white
needles.[1][3]

e Wash: Wash with ice-cold water to remove excess salts.[1][2][3]

Safety & Handling (GHS Standards)

M-acid is an intermediate requiring strict safety protocols.[1][2] While less carcinogenic than its
non-sulfonated parent (naphthylamine), it is a potent irritant.

Hazard Class GHS Category H-Statement Precaution

H314: Causes severe Wear nitrile gloves

Skin Corrosion Category 1B ] .
skin burns (0.12mm min)
o H317: May cause Use localized exhaust
Sensitization Category 1 ) i ) o
allergic skin reaction ventilation
) o H411: Toxic to aquatic  Collect effluent; do not
Aquatic Toxicity Category 2

life drain

Emergency Protocol: In case of skin contact, immediate irrigation with water is required.[1][3][6]
[71[8][9] The sulfonic acid moiety makes the compound highly acidic; neutralization on skin is
not recommended due to exothermic risk—flush with copious water instead.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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